Cas no 821776-88-9 (Benzenamine, N-(2-methoxyethyl)-4-nitro-N-propyl-3-(trifluoromethyl)-)

• Product Name: Benzenamine, N-(2-methoxyethyl)-4-nitro-N-propyl-3-(trifluoromethyl)-
• CAS No: 821776-88-9
• MF: C₁₃H₁₇F₃N₂O₃
• MW: 306.280894041061
• CID: 697288
• PubChem ID: 11301209
• Update Time: 2025-04-19

Benzenamine, N-(2-methoxyethyl)-4-nitro-N-propyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2-methoxyethyl)-4-nitro-N-propyl-3-(trifluoromethyl)-
• N-(2-methoxyethyl)-4-nitro-N-propyl-3-(trifluoromethyl)aniline
• 821776-88-9
• FNOQBWKHLPHCMP-UHFFFAOYSA-N
• DTXSID10461749
• SCHEMBL3055385

• Inchi： 1S/C13H17F3N2O3/c1-3-6-17(7-8-21-2)10-4-5-12(18(19)20)11(9-10)13(14,15)16/h4-5,9H,3,6-8H2,1-2H3
• InChI Key： FNOQBWKHLPHCMP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N(CCOC)CCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 306.11912689g/mol
• Monoisotopic Mass: 306.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3Ų